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Compound of Interest
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Cat. No.: B606322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BP14979 is a novel small molecule that acts as a partial agonist at the human dopamine D3

receptor (D3R) and an antagonist at the dopamine D2 receptor (D2R).[1] Its high affinity and

distinct functional profile at the D3R make it a compound of interest for investigating the role of

this receptor in various neurological and psychiatric disorders. These application notes provide

detailed protocols for a suite of in vitro cell-based assays to characterize the pharmacological

and functional properties of BP14979 and similar molecules.

Data Presentation
The following table summarizes the in vitro pharmacological data for BP14979 at the human

dopamine D3 and D2 receptors.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b606322?utm_src=pdf-interest
https://www.benchchem.com/product/b606322?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2846987/
https://www.benchchem.com/product/b606322?utm_src=pdf-body
https://www.benchchem.com/product/b606322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Receptor Value

Binding Affinity (Ki)
Human Dopamine D3

Receptor
~1 nM[1]

Human Dopamine D2

Receptor
192 nM[1]

Functional Activity (EC50)
Human Dopamine D3

Receptor
0.7 ± 0.3 nM[1]

Intrinsic Activity
Human Dopamine D3

Receptor
32% ± 2.6%[1]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathways of the dopamine D3 receptor and

the general workflows for the described experimental protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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